BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Bromoquinolin-6-amine CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromoquinolin-6-amine

Cat. No.: B1276300

An In-depth Technical Guide to 3-
Bromoquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromoquinolin-6-amine, a
heterocyclic compound with potential applications in medicinal chemistry and materials
science. Due to the limited availability of direct experimental data for this specific molecule, this
guide synthesizes information from closely related bromoquinoline analogs to offer insights into
its synthesis, potential biological activities, and utility as a chemical building block.

Core Compound Properties

3-Bromoquinolin-6-amine is a substituted quinoline, a class of compounds known for its
"privileged” scaffold in medicinal chemistry due to the wide range of biological activities
exhibited by its derivatives.
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Property Value

CAS Number 7101-96-4

Molecular Formula CoH7BrN2

Molecular Weight 223.07 g/mol

Predicted Physical State Solid at room temperature

Likely soluble in organic solvents such as

Predicted Solubilit
Y DMSO and DMF, with low aqueous solubility.

Synthetic Pathways

While a specific, detailed experimental protocol for the synthesis of 3-Bromoquinolin-6-amine
Is not extensively documented in publicly available literature, a plausible synthetic route can be
devised based on established methodologies for the synthesis of related amino- and
bromoquinolines. A common approach involves the introduction of the amino group onto a pre-
existing bromoquinoline scaffold.

A potential synthetic workflow is outlined below:
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Plausible Synthetic Pathway
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 To cite this document: BenchChem. [3-Bromoquinolin-6-amine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276300#3-bromoquinolin-6-amine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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